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Compound of Interest

Compound Name: N-tert-Butyl-4-methoxybenzamide

CAS No.: 19486-73-8

Cat. No.: B101807

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for N-tert-Butyl-4-
methoxybenzamide (C₁₂H₁₇NO₂), a substituted aromatic amide. Designed for researchers

and professionals in chemical synthesis and drug development, this document synthesizes

nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data to provide

a comprehensive characterization of the molecule. The discussion emphasizes the causal

relationships between molecular structure and spectral features, ensuring a thorough

understanding for unambiguous identification and quality control.

Structural and Spectroscopic Overview
N-tert-Butyl-4-methoxybenzamide is characterized by a central benzamide core. The

aromatic ring is para-substituted with an electron-donating methoxy group (-OCH₃) and an

electron-withdrawing N-tert-butylcarboxamide group (-C(O)NHC(CH₃)₃). This specific

arrangement of functional groups creates a distinct and predictable spectroscopic signature,

which is crucial for its identification and differentiation from related isomers and impurities. The

following sections dissect the data from primary spectroscopic techniques, linking empirical

observations to the underlying molecular framework.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for determining the carbon-hydrogen framework of

organic molecules. For N-tert-Butyl-4-methoxybenzamide, both ¹H and ¹³C NMR provide

unambiguous evidence for its structure. The spectra were acquired in deuterated chloroform

(CDCl₃), and chemical shifts are reported relative to the residual solvent signals.[1]

Proton (¹H) NMR Analysis
The ¹H NMR spectrum is characterized by five distinct signals, each corresponding to a unique

proton environment in the molecule. The integration of these signals confirms the proton count

for each group.

Causality and Interpretation:

Aromatic Protons (δ 7.67 & 6.88 ppm): The para-substitution pattern on the benzene ring

results in a classic AA'BB' spin system, which appears as two distinct doublets. The protons

ortho to the electron-withdrawing amide group (H-2, H-6) are deshielded and appear

downfield at 7.67 ppm. Conversely, the protons ortho to the electron-donating methoxy group

(H-3, H-5) are shielded and appear upfield at 6.88 ppm. The coupling constant of J = 8.8 Hz

is characteristic of ortho-coupling between adjacent aromatic protons.[1]

Amide Proton (δ 5.89 ppm): The N-H proton signal appears as a broad singlet. Its chemical

shift can be variable and is dependent on factors like concentration and solvent due to

hydrogen bonding.

Methoxy Protons (δ 3.82 ppm): The three protons of the methoxy group are chemically

equivalent and do not couple with other protons, resulting in a sharp singlet at 3.82 ppm.[1]

tert-Butyl Protons (δ 1.45 ppm): The nine protons of the tert-butyl group are equivalent due to

free rotation around the C-C bonds. This high degree of symmetry results in a sharp, intense

singlet at 1.45 ppm.[1]

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)
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Chemical Shift
(δ) ppm

Multiplicity Integration
Coupling
Constant (J)
Hz

Assignment

7.67 Doublet 2H 8.8
Ar-H (ortho to

C=O)

6.88 Doublet 2H 8.8
Ar-H (ortho to

OCH₃)

5.89 Broad Singlet 1H - N-H

3.82 Singlet 3H - -OCH₃

1.45 Singlet 9H - -C(CH₃)₃

Carbon-13 (¹³C) NMR Analysis
The ¹³C NMR spectrum confirms the carbon skeleton of the molecule, showing all eight unique

carbon environments as predicted by its structure.

Causality and Interpretation:

Amide Carbonyl (δ 166.4 ppm): The carbonyl carbon of the amide is the most deshielded

carbon in the spectrum due to the strong electron-withdrawing effect of the adjacent oxygen

and nitrogen atoms.[1]

Aromatic Carbons (δ 161.8 - 113.5 ppm): The C-4 carbon attached to the methoxy group is

highly deshielded (161.8 ppm) due to the oxygen's electronegativity. The C-1 carbon (ipso to

the amide) is found at 128.4 ppm. The carbons ortho to the amide (C-2, C-6) appear at 128.1

ppm, while the carbons ortho to the methoxy group (C-3, C-5) are significantly shielded,

appearing at 113.5 ppm.[1]

Methoxy Carbon (δ 55.3 ppm): The carbon of the methoxy group appears at a typical

chemical shift for an sp³-hybridized carbon attached to an oxygen atom.[1]

tert-Butyl Carbons (δ 51.4 & 28.9 ppm): The quaternary carbon of the tert-butyl group

appears at 51.4 ppm, while the three equivalent methyl carbons give a strong signal at 28.9

ppm.[1]
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Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Chemical Shift (δ) ppm Assignment

166.4 C=O (Amide)

161.8 C-4 (Ar-C-OCH₃)

128.4 C-1 (Ar-C-C=O)

128.1 C-2, C-6 (Ar-CH)

113.5 C-3, C-5 (Ar-CH)

55.3 -OCH₃

51.4 -C(CH₃)₃

28.9 -C(CH₃)₃

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting the

vibrational frequencies of its bonds. The spectrum of N-tert-Butyl-4-methoxybenzamide,

typically recorded using a KBr pellet, shows characteristic absorption bands that confirm the

presence of the amide and aromatic functionalities.[1]

Causality and Interpretation:

N-H Stretch (3330 cm⁻¹): This sharp, strong absorption is characteristic of the N-H stretching

vibration in a secondary amide. Its position indicates some degree of hydrogen bonding in

the solid state.[1]

C=O Stretch (1646 cm⁻¹): This very strong and sharp band, known as the Amide I band, is

definitive for the carbonyl group of the amide. Its frequency is slightly lowered from a typical

ketone due to resonance with the nitrogen lone pair.[1]

Aromatic C=C Stretches (~1600-1450 cm⁻¹): Multiple sharp bands in this region correspond

to the stretching vibrations of the carbon-carbon bonds within the benzene ring.
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C-O Stretch (~1250 cm⁻¹): A strong band in this region is indicative of the aryl-alkyl ether C-

O stretching vibration of the methoxy group.

Table 3: Key IR Absorption Bands (KBr Pellet)

Wavenumber (νₘₐₓ) cm⁻¹ Intensity Assignment

3330 Strong, Sharp N-H Stretch

1646 Very Strong, Sharp C=O Stretch (Amide I)

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. While a specific spectrum for N-tert-Butyl-4-methoxybenzamide is not publicly

available, its fragmentation under Electron Ionization (EI) can be reliably predicted based on its

structure and data from analogous compounds. The molecular weight of the compound is

207.27 g/mol .

Predicted Fragmentation Pattern:

Molecular Ion (M⁺•, m/z 207): The parent ion peak is expected at m/z 207, corresponding to

the molecular weight of the compound.

Base Peak (m/z 135): The most stable fragment, and likely the base peak, would result from

the cleavage of the N-C(tert-butyl) bond to form the 4-methoxybenzoyl cation. This fragment

is highly stabilized by resonance.

Loss of Methyl Radical (m/z 192): A peak corresponding to [M-15]⁺ would arise from the loss

of a methyl radical from the tert-butyl group.

tert-Butyl Cation (m/z 57): The formation of the stable tertiary tert-butyl cation is another

highly probable fragmentation pathway.

Table 4: Predicted Key Fragments in EI-MS
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m/z Predicted Fragment Ion

207 [C₁₂H₁₇NO₂]⁺• (Molecular Ion)

192 [M - CH₃]⁺

135 [CH₃OC₆H₄CO]⁺ (4-methoxybenzoyl cation)

57 [C(CH₃)₃]⁺ (tert-butyl cation)

Experimental Protocols & Workflows
To ensure data integrity and reproducibility, standardized protocols must be followed.

General Sample Characterization Workflow
The following diagram illustrates a self-validating workflow for the comprehensive

spectroscopic analysis of a synthesized sample of N-tert-Butyl-4-methoxybenzamide.
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Sample Preparation

Spectroscopic Analysis

Data Interpretation & Validation

Synthesized Compound

Dissolve in CDCl3 (NMR)
Prepare KBr Pellet (IR)

Prepare Dilute Solution (MS)

¹H & ¹³C NMR
Acquisition

FT-IR
Acquisition

EI-MS
Acquisition

Process Spectra
(Baseline, Integration, Peak Picking)

Assign Signals
& Correlate Data

Structural Confirmation
(Compare with Predicted Data)
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Spectroscopic Evidence

Molecular Features

N-tert-Butyl-4-methoxybenzamide

tert-Butyl GroupMethoxy Group Amide Linkagep-Disubstituted Ring

¹H NMR
δ 1.45 (9H, s)
δ 3.82 (3H, s)

δ 7.67/6.88 (2H each, d)

¹³C NMR
δ 28.9, 51.4

δ 55.3
δ 113.5-161.8

IR
ν = 3330 cm⁻¹ (N-H)
ν = 1646 cm⁻¹ (C=O)

MS
m/z 135
m/z 57

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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